Cas no 2228875-34-9 (5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one
• CAS No: 2228875-34-9
• MF: C₉H₇BrFNO₂
• MW: 260.05978512764
• CID: 6369388
• PubChem ID: 165798790
• Update Time: 2025-10-30

5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one
• EN300-1925351
• SCHEMBL24012659
• 2228875-34-9

• Inchi： 1S/C9H7BrFNO2/c10-6-1-5(2-7(11)3-6)8-4-12-9(13)14-8/h1-3,8H,4H2,(H,12,13)
• InChI Key： HXKLBAYYTOQSGZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1CNC(=O)O1)F

Computed Properties

• Exact Mass: 258.96442g/mol
• Monoisotopic Mass: 258.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one

Introduction to 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one (CAS No: 2228875-34-9)

5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the oxazolidinone class, which has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates both bromine and fluorine substituents on a phenyl ring, which contribute to its distinct reactivity and potential biological activity.

The chemical formula of 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one can be represented as C₈H₅BrFNO₂. The presence of the bromine atom at the 3-position and the fluorine atom at the 5-position of the phenyl ring introduces electron-withdrawing effects that modulate the electronic properties of the molecule. These substituents also enhance the compound's potential for further functionalization, making it a valuable scaffold for synthesizing more complex derivatives with tailored biological activities.

One of the most compelling aspects of 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one is its role as a key intermediate in the synthesis of various pharmacologically active agents. The oxazolidinone core is known for its ability to act as a bioisostere for other heterocyclic systems, such as tetrazoles and thiazolidines. This property allows for the development of novel drug candidates with improved pharmacokinetic profiles and reduced toxicity.

Recent advancements in medicinal chemistry have highlighted the importance of 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing inhibitors for enzymes involved in cancer metabolism. The bromine and fluorine substituents play a crucial role in enhancing binding affinity by participating in halogen bonding interactions with specific residues in the enzyme active site.

The synthesis of 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the condensation of β-keto esters with halogenated phenols under basic conditions, followed by cyclization to form the oxazolidinone ring. The introduction of bromine and fluorine substituents can be achieved through halogenation reactions or nucleophilic substitution protocols.

In terms of biological activity, 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one has shown promise in preclinical studies as a modulator of inflammatory pathways. The oxazolidinone scaffold is known to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, the presence of bromine and fluorine substituents enhances its ability to interact with biological targets, thereby increasing its therapeutic efficacy.

One notable application of this compound is in the development of antiviral agents. The structural features of 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. Researchers have explored its potential against various RNA viruses by incorporating it into protease inhibitors or polymerase inhibitors.

The pharmacokinetic profile of 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one is another area of interest. Studies have indicated that modifications at the 3-bromo and 5-fluoro positions can significantly influence metabolic stability and oral bioavailability. By optimizing these substituents, it may be possible to develop drug candidates with improved pharmacokinetic properties suitable for clinical use.

From a computational chemistry perspective, virtual screening techniques have been employed to identify novel derivatives of 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one with enhanced biological activity. Molecular docking studies have revealed that small changes in substitution patterns can lead to significant improvements in binding affinity to target proteins. This underscores the importance of structure-based drug design strategies in optimizing lead compounds.

The future prospects for 5-(3-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one are promising, with ongoing research focusing on expanding its applications across different therapeutic areas. Innovations in synthetic methodologies are expected to streamline its production process, making it more accessible for industrial-scale applications. Additionally, advancements in biocatalysis may offer sustainable alternatives for introducing bromine and fluorine substituents without compromising yield or purity.

In conclusion, 5-(3-bromo-5-fluorophenyl)-1,3 oxazolidin - 2 - one (CAS No: 222887 -34 -9) represents a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for developing novel therapeutic agents with broad applications in medicine. As research continues to uncover new possibilities for this compound, future breakthroughs are likely to further solidify its significance in drug discovery and development.